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Compound of Interest

Compound Name: 3-Bromo-4-nitroaniline

Cat. No.: B1279795

A Technical Overview of 3-Bromo-4-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the chemical compound 3-Bromo-4-
nitroaniline, focusing on its fundamental molecular properties. The information is intended to
support research and development activities where this compound is utilized as a chemical
intermediate.

Core Molecular Information

3-Bromo-4-nitroaniline is an organic compound characterized by the presence of a bromine
atom and a nitro group attached to an aniline core. Its chemical structure is foundational to its
role in organic synthesis.

The molecular formula for 3-Bromo-4-nitroaniline is C6H5BrN202[1][2][3][4]. This
composition results in a molecular weight of approximately 217.02 g/mol [3][5][6]. Minor
variations in the reported molecular weight exist, with some sources citing it as 217.022 g/mol

[11[4].

Physicochemical Properties

A summary of the key quantitative data for 3-Bromo-4-nitroaniline is presented in the table
below. These properties are critical for understanding the compound's behavior in various
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experimental and industrial settings.

Property Value

Molecular Formula C6H5BrN202[1][2][3][4]

Molecular Weight 217.02 g/mol [3][5][6]

Alternate Molecular Weight 217.022 g/mol [1][4]

Appearance Yellow powder or Light yellow to yellow solid[3]
[5]

Melting Point 168-177 °CJ3], 259 °C[1][5]

Boiling Point 339.32 °C at 760 mmHg[1][2]

Density 1.812 g/cm3[1][2]

CAS Number 40787-96-0[1][2][3][4]

Note: Discrepancies in reported melting points may be due to different experimental conditions
or purities.

Synthetic Applications

While detailed experimental protocols and specific signaling pathways involving 3-Bromo-4-
nitroaniline are not extensively detailed in publicly available literature, its primary role is well-
established as a versatile intermediate in organic synthesis. The compound's reactivity allows
for its use in the production of more complex molecules.

The logical workflow for the application of 3-Bromo-4-nitroaniline in various industries is
illustrated in the diagram below.
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Synthetic utility of 3-Bromo-4-nitroaniline.

This compound is a crucial building block in the synthesis of a range of commercial products|[3].
Its functional groups are leveraged in the manufacturing of azo dyes for textiles, the
development of pharmaceutical agents with antibacterial and antifungal properties, and the
creation of new agrochemicals[3].

Due to the nature of the available data, this guide focuses on the fundamental chemical
properties of 3-Bromo-4-nitroaniline. For detailed experimental protocols or specific biological
pathway information, professionals are encouraged to consult specialized synthetic chemistry
journals and internal research data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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and industry. Email: info@benchchem.com
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